Methyl 4-chloro-3-[4-(furan-2-yl)butan-2-ylamino]benzoate

• IUPAC Name: methyl 4-chloro-3-[4-(furan-2-yl)butan-2-ylamino]benzoate
• InChI: InChI=1S/C16H18ClNO3/c1-11(5-7-13-4-3-9-21-13)18-15-10-12(16(19)20-2)6-8-14(15)17/h3-4,6,8-11,18H,5,7H2,1-2H3
• InChI Key: RCOVCONQRHKOQY-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CO1)NC2=C(C=CC(=C2)C(=O)OC)Cl
• Molecular Formula: C16H18ClNO3
• Molecular Weight: 307.77 g/mol

Description

Methyl 4-chloro-3-[4-(furan-2-yl)butan-2-ylamino]benzoate is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is also known as MCB, and it has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

MCB has been extensively studied for its potential applications in scientific research. One of the primary areas of interest is in the field of cancer research, where MCB has been shown to inhibit the growth of cancer cells. Additionally, MCB has been studied for its potential use as an anti-inflammatory agent, as well as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of MCB is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cell growth and inflammation. Additionally, MCB has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
MCB has been shown to have a wide range of biochemical and physiological effects. In addition to its potential anti-cancer and anti-inflammatory properties, MCB has been shown to have neuroprotective effects, as well as potential applications in the treatment of metabolic disorders such as diabetes.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using MCB in lab experiments is its relatively low cost and ease of synthesis. Additionally, MCB has been shown to have a high degree of selectivity for certain enzymes and signaling pathways, which makes it a useful tool for studying these processes. However, one limitation of using MCB in lab experiments is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain contexts.

Future Directions

There are several potential future directions for research on MCB. One area of interest is in the development of more effective synthesis methods, which could improve the yield and purity of the compound. Additionally, further research is needed to fully elucidate the mechanism of action of MCB and to identify its potential applications in the treatment of various diseases. Finally, there is potential for MCB to be used as a tool for studying the role of certain enzymes and signaling pathways in various physiological processes.

Synthesis Methods

The synthesis of MCB involves several steps, including the reaction of 4-chloro-3-nitrobenzoic acid with 4-(furan-2-yl)butan-2-amine, followed by reduction of the nitro group and subsequent esterification of the resulting amine. This process yields MCB as a white crystalline powder with a melting point of 119-122°C.